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Compound of Interest

Compound Name: Vindoline

Cat. No.: B023647

For researchers, scientists, and drug development professionals, the safe handling of
Vindoline, a monomeric vinca-alkaloid, is paramount. Due to its potential health hazards,
including being harmful if swallowed, a suspected mutagen, and highly toxic to aquatic life,
stringent adherence to safety protocols is essential. This guide provides immediate, procedural
information for the safe handling, storage, and disposal of Vindoline in a laboratory setting.

Hazard Identification and Quantitative Data

Vindoline is classified with several hazards that necessitate careful handling. Below is a
summary of key quantitative data.
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Parameter

Value

Source(s)

GHS Classification

Acute Toxicity, Oral (Category
4); Acute Aguatic Toxicity
(Category 1); Chronic Aquatic
Toxicity (Category 1); Germ
Cell Mutagenicity (Category 2)

[1](21[3]

Molecular Formula

C25H32N206

[1](2]

Molecular Weight

456.53 g/mol

[1](2]

Oral Toxicity (TDLO)

560 mg/kg (Rat, 4 weeks
intermittent); 1,120 mg/kg

(Mouse, 4 weeks intermittent)

[3]

Intraperitoneal Toxicity (LDLO)

400 mg/kg (Mouse)

[3]

Occupational Exposure Limit
(OEL)

Not Established

[1](2]

Storage Temperature

-20°C (Powder); -80°C (In

solvent)

[1]

Personal Protective Equipment (PPE) and
Engineering Controls

Given the hazards of Vindoline, a multi-layered approach involving engineering controls and

personal protective equipment is required to minimize exposure.

Engineering Controls

« Ventilation: All handling of Vindoline, especially in its solid (powder) form, must be

conducted in a well-ventilated area with appropriate exhaust ventilation, such as a certified

chemical fume hood or a ventilated balance enclosure (VBE).[1][4] This contains dust and

aerosols at the source.

o Safety Stations: An accessible safety shower and eyewash station must be located in the

immediate vicinity of the handling area.[1]
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Required Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear ANSI Z87.1-compliant safety goggles with side shields.[1][5]
If there is a risk of splashing, a face shield should be worn in addition to goggles.[6]

» Hand Protection: Protective, chemical-resistant gloves are mandatory.[1][2]

o Glove Type: While specific permeation data for Vindoline is not available, double-gloving
with powder-free nitrile gloves is a recommended best practice for handling potent
compounds.[7] Nitrile gloves offer good resistance against a broad range of chemicals.[8]

[9]

o Integrity: Always inspect gloves for tears or punctures before use. Change gloves
immediately if contact with Vindoline is suspected or after a maximum of 30-60 minutes of
continuous use.[6]

e Body Protection: Wear a lab coat or an impervious gown to protect the skin.[1][2] Ensure it
has long sleeves and is fully buttoned.

» Respiratory Protection:

o When handling Vindoline powder or if aerosol generation is possible, a NIOSH-approved
respirator is required.[1]

o A minimum of an N95-rated filtering facepiece respirator should be used for solid
particulates.[6][10] For higher levels of protection or in the event of a large spill, a powered
air-purifying respirator (PAPR) with a HEPA filter is recommended.[6][11]

Operational and Disposal Plans

A systematic workflow is critical for safety and compliance. The following protocols outline the
step-by-step procedures for handling and disposing of Vindoline.

Experimental Workflow for Handling Vindoline

The following diagram illustrates the logical workflow for the safe handling of Vindoline, from
preparation to final disposal.
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Vindoline Handling & Disposal Workflow

1. Preparation Phase

Don Required PPE:
- Double Nitrile Gloves
- Safety Goggles & Face Shield
- Lab Coat
- N95 Respirator

'

Prepare Containment Area
(Fume Hood / VBE)

'

Prepare Labeled
Cytotoxic Waste Containers

2. Handling|& Use Phase

Handle Vindoline:
- Weighing

- Dissolving
- Reaction Setup

3. Decontamination Phase

Decontaminate Glassware &
Surfaces with Alcohol

:

Doff PPE & Dispose as
Contaminated Waste

4. Disposal Phase

Collect Solid Waste in Collect Liquid Waste in
Distinctive Red/Yellow Bag Sealed Container

Transfer to Approved
Hazardous Waste Facility

Click to download full resolution via product page

Caption: Workflow for safe Vindoline handling from preparation to disposal.
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Step-by-Step Handling Protocol

e Preparation:

[e]

Don all required PPE as specified above.

o

Prepare the work area inside a chemical fume hood or ventilated enclosure.

[¢]

Place a plastic-backed absorbent pad on the work surface.[2]

[¢]

Prepare clearly labeled waste containers for cytotoxic waste.[1][12]

e Handling:
o Handle Vindoline as a potent compound, minimizing the creation of dust or aerosols.[1]
o Do not eat, drink, or smoke in the handling area.[1]
o Use dedicated spatulas and glassware.

e Decontamination:

o

After handling, decontaminate all surfaces and equipment by scrubbing with alcohol.[1]

[¢]

Remove outer gloves and dispose of them in the cytotoxic waste container before leaving
the immediate work area.

[¢]

Remove all other PPE before exiting the lab and dispose of it as contaminated waste.

[¢]

Wash hands thoroughly with soap and water after handling is complete.[1]

Accidental Release Measures
e Small Spill (<5g or 5mL):

o Ensure proper PPE is worn, including respiratory protection.

o Cover the spill with an absorbent material (e.g., diatomite).[1]
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o Carefully collect the absorbed material and contaminated pads using non-sparking tools
and place them into a labeled cytotoxic waste container.

o Decontaminate the spill area with alcohol.

e Large Spill (>5g or 5mL):
o Evacuate personnel from the immediate area.[1]
o Alert institutional safety personnel.

o Restrict access to the area until cleanup is complete by trained personnel.

Disposal Plan

As Vindoline is very toxic to aquatic life and is a precursor to cytotoxic drugs, it must be
disposed of as hazardous and/or cytotoxic waste.[1][12]

o Waste Segregation: Do not mix Vindoline waste with regular chemical or non-hazardous
waste.[12]

o Solid Waste:

o Contaminated PPE (gloves, gowns), absorbent pads, and other solid materials must be
placed in a dedicated, leak-proof container or bag, often color-coded red or yellow and
marked with a cytotoxic waste symbol.[1][3][12]

e Liquid Waste:

o Solutions containing Vindoline should be collected in a sealed, leak-proof, and clearly
labeled hazardous waste container.

e Sharps Waste:

o Needles, contaminated vials, or other sharps must be placed in a designated, puncture-
proof sharps container for cytotoxic waste.[2][3]

» Final Disposal:
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o All waste containers must be sealed and transferred to the institution's environmental
health and safety department for disposal at an approved hazardous waste incineration
facility.[1][12] Avoid release to the environment and do not dispose of Vindoline down the
drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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